(1-Isopropyl-1H-benzimidazol-2-yl)methanol

• IUPAC Name: (1-propan-2-ylbenzimidazol-2-yl)methanol
• InChI: InChI=1S/C11H14N2O/c1-8(2)13-10-6-4-3-5-9(10)12-11(13)7-14/h3-6,8,14H,7H2,1-2H3
• InChI Key: IJXQWUGHKOHMKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2N=C1CO
• Molecular Formula: C11H14N2O
• DSSTOX Substance ID: DTXSID60353842
• Molecular Weight: 190.24 g/mol
• CAS No.: 305347-19-7

Description

(1-Isopropyl-1H-benzimidazol-2-yl)methanol is a chemical compound with the molecular formula C11H14N2O and a molecular weight of 190.24 g/mol . It is a derivative of benzimidazole, a heterocyclic aromatic organic compound known for its diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Isopropyl-1H-benzimidazol-2-yl)methanol typically involves the condensation of o-phenylenediamine with an appropriate aldehyde or ketone under acidic or basic conditions . One common method involves the reaction of o-phenylenediamine with isopropyl aldehyde in the presence of a catalyst such as hydrochloric acid or sulfuric acid . The reaction is carried out at elevated temperatures to facilitate the formation of the benzimidazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product . Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

(1-Isopropyl-1H-benzimidazol-2-yl)methanol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding amine or alcohol derivatives.

Substitution: The benzimidazole ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used under anhydrous conditions.

Substitution: Reagents such as halogens, alkyl halides, and nucleophiles like amines and thiols are used under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield aldehydes or carboxylic acids, while reduction can produce amines or alcohols .

Scientific Research Applications

(1-Isopropyl-1H-benzimidazol-2-yl)methanol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly for its anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-Isopropyl-1H-benzimidazol-2-yl)methanol involves its interaction with specific molecular targets and pathways. The benzimidazole ring is known to interact with various enzymes and receptors, modulating their activity . For example, it can inhibit the activity of certain enzymes involved in microbial growth, leading to its antimicrobial effects . Additionally, the compound may interact with cellular signaling pathways, influencing processes such as inflammation and cell proliferation .

Comparison with Similar Compounds

Similar Compounds

• (1-Methyl-1H-benzimidazol-2-yl)methanol
• 1,4-Bis(1H-benzimidazol-2-yl)benzene

Uniqueness

(1-Isopropyl-1H-benzimidazol-2-yl)methanol is unique due to the presence of the isopropyl group, which can influence its chemical reactivity and biological activity . This structural feature may enhance its interaction with specific molecular targets, making it a valuable compound for various applications .